Cas no 828931-70-0 (1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-)

1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- structure
828931-70-0 structure
Product name:1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-
CAS No:828931-70-0
MF:C13H13N3O2
MW:243.26122
CID:680442
PubChem ID:71416747

1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-
    • 1-ethyl-2-phenyl-2,3-dihydroimidazo[1,2-a]imidazole-5,6-dione
    • 828931-70-0
    • 1-Ethyl-2-phenyl-2,3-dihydro-1H-imidazo[1,2-a]imidazole-5,6-dione
    • DTXSID10836115
    • Inchi: InChI=1S/C13H13N3O2/c1-2-15-10(9-6-4-3-5-7-9)8-16-12(18)11(17)14-13(15)16/h3-7,10H,2,8H2,1H3
    • InChI Key: NZHPJGJQHPWYLV-UHFFFAOYSA-N
    • SMILES: CCN1C(CN2C1=NC(=O)C2=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 243.100776666g/mol
  • Monoisotopic Mass: 243.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 53Ų

1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- Related Literature

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